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molecular formula C5H2ClIN2O2 B1586500 2-Chloro-5-iodo-3-nitropyridine CAS No. 426463-05-0

2-Chloro-5-iodo-3-nitropyridine

Cat. No. B1586500
CAS RN: 426463-05-0
M. Wt: 284.44 g/mol
InChI Key: PIJMRJPJERUFNI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07589206B2

Procedure details

A suspension of 5-iodo-3-nitro-pyridin-2-ol (20 g) in phenyl dichlorophosphate (60 ml) was heated at 180° C. for 30 minutes whereby a brown solution was obtained. The solution was allowed to cool then poured onto ice/water, neutralised by a portionwise addition of solid sodium hydrogen carbonate and extracted with ethyl acetate (300 ml) which was then washed twice with 5% sodium hydrogen carbonate solution (250 ml). The organic layer was dried (MgSO4), and evaporated to give a pale brown solid. The solid was stirred in isohexane for 2 h, filtered off, washed with isohexane and dried to afford the title compound (18.4 g).
Name
5-iodo-3-nitro-pyridin-2-ol
Quantity
20 g
Type
reactant
Reaction Step One
Name
phenyl dichlorophosphate
Quantity
60 mL
Type
reactant
Reaction Step One
Name
sodium hydrogen carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
isohexane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[I:1][C:2]1[CH:3]=[C:4]([N+:9]([O-:11])=[O:10])[C:5](O)=[N:6][CH:7]=1.C(=O)([O-])O.[Na+].P(Cl)([Cl:26])(OC1C=CC=CC=1)=O>CCCC(C)C>[Cl:26][C:5]1[C:4]([N+:9]([O-:11])=[O:10])=[CH:3][C:2]([I:1])=[CH:7][N:6]=1 |f:1.2|

Inputs

Step One
Name
5-iodo-3-nitro-pyridin-2-ol
Quantity
20 g
Type
reactant
Smiles
IC=1C=C(C(=NC1)O)[N+](=O)[O-]
Name
phenyl dichlorophosphate
Quantity
60 mL
Type
reactant
Smiles
P(=O)(OC1=CC=CC=C1)(Cl)Cl
Step Two
Name
sodium hydrogen carbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(O)([O-])=O.[Na+]
Step Three
Name
isohexane
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCCC(C)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
180 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was obtained
TEMPERATURE
Type
TEMPERATURE
Details
to cool
ADDITION
Type
ADDITION
Details
then poured onto ice/water
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate (300 ml) which
WASH
Type
WASH
Details
was then washed twice with 5% sodium hydrogen carbonate solution (250 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried (MgSO4)
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
to give a pale brown solid
FILTRATION
Type
FILTRATION
Details
filtered off
WASH
Type
WASH
Details
washed with isohexane
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
title compound
Type
product
Smiles
ClC1=NC=C(C=C1[N+](=O)[O-])I
Measurements
Type Value Analysis
AMOUNT: MASS 18.4 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.